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Compound of Interest

Compound Name: Carbodine

Cat. No.: B1194034

Disclaimer: The following information pertains to "Carboline" products, as "Carbodine" did not
yield specific results and is likely a misspelling. The procedures are based on Safety Data
Sheets (SDS) for various Carboline coatings and related materials. Always consult the specific
SDS for the product you are using before handling or disposal.

This guide provides essential safety and logistical information for the proper disposal of
Carboline products, designed for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to take appropriate safety measures.
Handle all chemical waste in accordance with good industrial hygiene and safety practices.[1]

» Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing,
eye protection, and face protection.[1][2] In case of insufficient ventilation, wear respiratory
protection.[1]

o Ventilation: Use Carboline products only in well-ventilated areas.[1][3] Explosion-proof
ventilation may be required to keep airborne concentrations below exposure guidelines.[3]

« Ignition Sources: Keep waste materials away from heat, sparks, open flames, and other
ignition sources.[1][2] Handling equipment must be grounded to prevent static discharge and
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sparking.[1][3]

o Spill Management: In case of a spill, evacuate unprotected personnel.[3] Contain the spillage
and soak it up with a non-combustible absorbent material such as sand, earth, or clay.[1][3]
Collect the absorbent material and place it in a sealed container for proper disposal.[3]

Waste Classification and Storage

Proper identification and storage of chemical waste are mandated by state and federal
regulations to ensure safety and compliance.[4]

e Hazardous Waste Identification: Carboline product waste may be classified as hazardous
due to characteristics like ignitability. For instance, solvent-based products with a flash point
below 140°F (60°C) are considered ignitable hazardous waste (EPA# D001).

» Container Management:

o Collect hazardous waste in containers that are in good condition, compatible with the
waste, and have a proper closure.[4]

o Containers must be clearly labeled with the words "HAZARDOUS WASTE" and a
description of the contents.[4]

o Keep containers tightly capped at all times, except when adding waste.[4]
e Segregation and Storage:

o Store waste in a designated Satellite Accumulation Area (SAA) near the point of
generation.[5]

o Segregate incompatible waste streams. For example, store acids and bases separately.[5]

o Do not mix different waste streams to prevent unintended chemical reactions.[4]

Step-by-Step Disposal Protocol

The disposal of Carboline waste must be conducted in accordance with federal, state, and local
environmental regulations.[1][3] The responsibility for proper waste disposal lies with the
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generator of the waste.[3]
e Waste Collection:

o Carefully transfer liquid waste into a designated, compatible, and properly labeled
hazardous waste container.[4] Do not fill liquid waste containers to more than 75%
capacity to allow for vapor expansion.[6]

o For solid waste, such as contaminated rags or absorbent materials, place them in a
separate, sealed container suitable for solid hazardous waste.[3]

e Curing of Mixtures (if applicable):

o For two-component systems, mixtures with an expired pot life should be allowed to fully
cure.

o Once fully cured and dried, the solid material may be disposable as non-hazardous
municipal solid waste, depending on its composition and local regulations. Always verify
with your institution's environmental health and safety (EHS) office.

e Disposal of Empty Containers:

o Containers that held Carboline products may be disposed of as ordinary trash or recycled
only if they meet the regulatory definition of "empty,” which typically means less than 1
inch of residue remains or less than 3% of the container's capacity.

e Arranging for Pickup and Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the pickup and disposal of the waste.[7][8]

o Provide the waste contractor with a complete and accurate description of the waste,
including its chemical constituents.[4] If available, include a copy of the product's Safety
Data Sheet (SDS).[4]

Quantitative Data Summary
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The following table summarizes key quantitative data found in the safety data sheets for
Carboline-related products. This data is essential for correct hazard assessment and waste

profiling.
Parameter Value Significance Source(s)
Materials with a flash
] point in this range are
o Flash Point < 140°F -~ o
Ignitability classified as ignitable

(60°C)
hazardous waste

(EPA# D001).

Indicates a highly
basic (corrosive)
) material that requires
pH (Carbolime) 12-14 ] [9]
careful handling and
neutralization

considerations.

Prevents spills due to

o _ _ Do not exceed 75% thermal expansion of
Liquid Container Fill ) o [6]
capacity liquids and vapor
buildup.

Regulatory threshold

for a container to be
"Empty" Container <1 inch or < 3% of considered non-
Residue capacity hazardous and

disposed of as regular

trash.

Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of Carboline product waste.
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Waste Generation & Characterization

Generate Carboline Waste
(e.g., expired product, spill residue)

Step 1
\ 4

Consult Product-Specific
Safety Data Sheet (SDS)

Step 2
Y

Characterize Waste:
- Liquid or Solid?

- Ignitable?
- Corrosive?

Step 3

Segregation (%'Containment

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Step 4
\4

Select Compatible,
Labeled Waste Container,

Step 5
\ 4

Transfer Waste to Container
(Fill liquid < 75%)

Step 6
\ 4

Seal Container Tightly

Step 7

Interim"Storage
Store in Designated
Satellite Accumulation Area (SAA)

Step 8
\4

Segregate from
Incompatible Materials

Contact EHS or
Licensed Waste Contractor

Provide Waste
Characterization Documents

Arrange for Waste Pickup

Final Disposal in Accordance with
Federal, State & Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Carboline chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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